5-[5-(3-Chlorophenyl)furan-2-yl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
5-[5-(3-Chlorophenyl)furan-2-yl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
488825-25-8
VCID:
VC0359126
InChI:
InChI=1S/C20H18ClN3O2S/c1-24-8-7-13-16(10-24)27-20-17(13)19(25)22-18(23-20)15-6-5-14(26-15)11-3-2-4-12(21)9-11/h2-6,9,18,23H,7-8,10H2,1H3,(H,22,25)
SMILES:
CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(O4)C5=CC(=CC=C5)Cl
Molecular Formula:
C20H18ClN3O2S
Molecular Weight:
399.9g/mol
5-[5-(3-Chlorophenyl)furan-2-yl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
CAS No.: 488825-25-8
Main Products
VCID: VC0359126
Molecular Formula: C20H18ClN3O2S
Molecular Weight: 399.9g/mol
CAS No. | 488825-25-8 |
---|---|
Product Name | 5-[5-(3-Chlorophenyl)furan-2-yl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
Molecular Formula | C20H18ClN3O2S |
Molecular Weight | 399.9g/mol |
IUPAC Name | 5-[5-(3-chlorophenyl)furan-2-yl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
Standard InChI | InChI=1S/C20H18ClN3O2S/c1-24-8-7-13-16(10-24)27-20-17(13)19(25)22-18(23-20)15-6-5-14(26-15)11-3-2-4-12(21)9-11/h2-6,9,18,23H,7-8,10H2,1H3,(H,22,25) |
Standard InChIKey | MLYMVZUFBLWOBR-UHFFFAOYSA-N |
SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(O4)C5=CC(=CC=C5)Cl |
Canonical SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(O4)C5=CC(=CC=C5)Cl |
PubChem Compound | 2868467 |
Last Modified | Nov 11 2021 |
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